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22,23-dihydrobufalin 22,23-dihydrobufalin
Brand Name: Vulcanchem
CAS No.: 123623-38-1
VCID: VC0045278
InChI: InChI=1S/C24H36O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h14,16-20,25,27H,3-13H2,1-2H3/t16-,17+,18-,19+,20-,22+,23-,24+/m1/s1
SMILES: CC12CCC(CC1CCC3C2CCC4(C3(CCC4C5=COC(=O)CC5)O)C)O
Molecular Formula: C24H36O4
Molecular Weight: 388.5 g/mol

22,23-dihydrobufalin

CAS No.: 123623-38-1

Main Products

VCID: VC0045278

Molecular Formula: C24H36O4

Molecular Weight: 388.5 g/mol

22,23-dihydrobufalin - 123623-38-1

CAS No. 123623-38-1
Product Name 22,23-dihydrobufalin
Molecular Formula C24H36O4
Molecular Weight 388.5 g/mol
IUPAC Name 5-[(3S,5R,8R,9S,10S,13R,14S,17R)-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-3,4-dihydropyran-2-one
Standard InChI InChI=1S/C24H36O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h14,16-20,25,27H,3-13H2,1-2H3/t16-,17+,18-,19+,20-,22+,23-,24+/m1/s1
Standard InChIKey LESMUPYSKQPXRH-BMPKRDENSA-N
Isomeric SMILES C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)CC5)O)C)O
SMILES CC12CCC(CC1CCC3C2CCC4(C3(CCC4C5=COC(=O)CC5)O)C)O
Canonical SMILES CC12CCC(CC1CCC3C2CCC4(C3(CCC4C5=COC(=O)CC5)O)C)O
Synonyms 22,23-dihydrobufalin
PubChem Compound 195392
Last Modified Nov 11 2021
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